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Compound of Interest

Compound Name: ONO-3805

Cat. No.: B15577819

This technical support center provides guidance for researchers, scientists, and drug
development professionals on the proper handling and pipetting of viscous solutions of ONO-
3805.

Frequently Asked Questions (FAQS)

Q1: What is ONO-38057

ONO-3805 is a non-steroidal inhibitor of 5a-reductase, an enzyme that converts testosterone to
the more potent androgen, dihydrotestosterone (DHT)[1][2][3]. It has been investigated for its
potential in conditions like benign prostatic hyperplasia[1][2]. For research purposes, it is often
supplied as a powder and may be reconstituted in various solvents, which can result in a
viscous solution.

Q2: Why is my ONO-3805 solution viscous?

The viscosity of your ONO-3805 solution will depend on the solvent used for reconstitution and
the concentration of ONO-3805. High concentrations of chemical compounds or the use of
certain solvents like glycerol or DMSO can lead to highly viscous solutions[4].

Q3: What are the main challenges when pipetting viscous ONO-3805 solutions?

Pipetting viscous liquids presents several challenges that can impact experimental accuracy
and reproducibility[5][6]. These include:
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 Inaccurate volume aspiration: The high resistance to flow can prevent the correct amount of
liquid from being drawn into the pipette tip.

o Sample retention: The solution can stick to the inner walls of the pipette tip, leading to
incomplete dispensing.

 Air bubble formation: The slow flow of the liquid can easily introduce air bubbles, which affect

volume accuracy|[7].

o Slow pipetting speed: The entire process of aspirating and dispensing is significantly slower
than with aqueous solutions.

Troubleshooting Guide
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Problem

Potential Cause

Recommended Solution

Inaccurate and inconsistent

volumes

Standard forward pipetting
technique is not suitable for

viscous liquids.

Use the reverse pipetting
technique. This involves
aspirating more liquid than
needed and then dispensing
only the desired volume, which
improves accuracy for viscous
solutions[8][9][10].

Solution sticking to the pipette
tip

Adhesion of the viscous liquid
to the polypropylene surface of

standard pipette tips.

Use low-retention pipette tips.
These tips have a hydrophobic
inner surface that reduces the
adherence of liquids[4][9].
Alternatively, wide-bore tips
can be used to facilitate easier
liquid flow[4][10].

Air bubbles in the pipette tip

Aspirating the liquid too
quickly.

Reduce the pipetting speed. A
slower aspiration and
dispensing rate allows the
viscous liquid to move
smoothly without creating air
pockets[7][9].

Droplets clinging to the tip after

dispensing

Incomplete dispensing due to
the cohesive nature of the

solution.

Employ the touch dispense
method by touching the pipette
tip to the side of the receiving
vessel to help release the
entire volume[8]. Also, pausing
for a few seconds after
dispensing can allow the liquid
to fully drain from the tip[4][7].

Liquid dripping from the tip

after aspiration

This is more common with

volatile viscous liquids.

To counteract dripping, an air
gap can be aspirated after

drawing up the sample[8].
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Experimental Protocols
Protocol 1: Reverse Pipetting Technique

This protocol is recommended for accurate pipetting of viscous ONO-3805 solutions[8][9][10].

Materials:

Adjustable volume pipette

Low-retention or wide-bore pipette tips

Viscous ONO-3805 solution

Receiving vessel

Procedure:

o Set the pipette to the desired volume.

» Attach a new low-retention or wide-bore pipette tip.

e Press the plunger completely down to the second stop (the blowout position).
e Immerse the pipette tip just below the surface of the ONO-3805 solution.

o Slowly and smoothly release the plunger to aspirate the liquid. Keep the tip immersed for a
few seconds after the plunger is fully released to ensure the complete volume is drawn in[4]

[7].
o Withdraw the tip from the solution. A small excess of liquid will be present in the tip.
o To dispense, place the tip against the inner wall of the receiving vessel.
» Slowly press the plunger down to the first stop. This will dispense the set volume.

» Hold the plunger at the first stop and remove the tip from the vessel. The remaining excess
liquid in the tip should be discarded properly.
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Summary of Pipetting Speed Adjustments

Liquid Type Aspiration Speed Dispensing Speed Notes

Aqueous Solutions Standard pipetting
] Default/Fast Default/Fast )

(for comparison) techniques apply.

Use wide-bore tips

and reverse pipetting.
Glycerol-based PIP J

) Slow (~100 pl/sec) Slow Allow extra time for
solutions —
aspiration and
dispensing[4].
Surfactant-containing Reverse pipetting is
solutions (e.g., Slower than water Reduced recommended to
Tween® 20) avoid foaming[4][8].

o o Add an air gap after
Volatile viscous liquids ) o
Default (like water) Reduced aspiration to prevent

(e.g., with ethanol) "
dripping][8].

Visualizing the Mechanism of Action of ONO-3805

The following diagram illustrates the biochemical pathway inhibited by ONO-3805.

Testosterone

ONO-3805 Inhibition i

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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